Cas no 1807078-13-2 (Ethyl 4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807078-13-2
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4956645
• Update Time: 2025-05-23

Ethyl 4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2/c1-2-17-10(16)8-4-3-7(6-15)5-9(8)11(12,13)14/h3-5H,2H2,1H3
• InChI Key： SEHWNQGNWLOASJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-cyano-2-(trifluoromethyl)benzoate

Ethyl 4-Cyano-2-(Trifluoromethyl)Benzoate: A Comprehensive Overview

Ethyl 4-cyano-2-(trifluoromethyl)benzoate, with the CAS number 1807078-13-2, is a compound of significant interest in the field of organic chemistry. This compound, also referred to as Ethyl 4-cyano-2-trifluoromethyl benzoate, is a derivative of benzoic acid, featuring a cyano group at the para position and a trifluoromethyl group at the meta position. The ethyl ester functional group further enhances its chemical versatility, making it a valuable intermediate in various synthetic processes.

The structure of ethyl 4-cyano-2-(trifluoromethyl)benzoate is characterized by its aromatic ring system, which plays a crucial role in its chemical reactivity. The cyano group (-CN) at the para position introduces electron-withdrawing effects, while the trifluoromethyl group (-CF3) at the meta position adds additional electron-withdrawing characteristics. These groups collectively influence the compound's electronic properties, making it suitable for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of ethyl 4-cyano-2-(trifluoromethyl)benzoate as a building block in medicinal chemistry. Researchers have explored its role in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its medicinal applications, ethyl 4-cyano-2-(trifluoromethyl)benzoate has found utility in organic synthesis as an efficient precursor for constructing complex aromatic systems. Its trifluoromethyl group is particularly valuable due to its ability to modulate physical and chemical properties such as lipophilicity and metabolic stability. This makes it an attractive candidate for use in designing drugs with improved pharmacokinetic profiles.

The synthesis of ethyl 4-cyano-2-(trifluoromethyl)benzoate typically involves multi-step processes that combine nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements align with current trends toward sustainable chemical manufacturing practices.

From a physical properties standpoint, ethyl 4-cyano-2-(trifluoromethyl)benzoate exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various laboratory procedures. The compound's stability under normal storage conditions further enhances its practicality for large-scale applications.

Looking ahead, ongoing research continues to uncover new potential uses for ethyl 4-cyano-2-(trifluoromethyl)benzoate. Emerging applications include its role as an intermediate in the synthesis of advanced polymers and materials with tailored electronic properties. For example, recent work has explored its incorporation into conjugated polymer systems for use in organic electronics.

In conclusion, ethyl 4-cyano-2-(trifluoromethyl)benzoate stands out as a versatile and valuable compound within the realm of organic chemistry. Its unique structural features, combined with recent advances in synthetic methodologies and application areas, position it as a key player in both academic research and industrial development.